[4-(1-ethyl-1H-pyrazol-4-yl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid

• IUPAC Name: 2-[4-(1-ethylpyrazol-4-yl)-3-methylpyrazolo[3,4-b]pyridin-1-yl]acetic acid
• InChI: InChI=1S/C14H15N5O2/c1-3-18-7-10(6-16-18)11-4-5-15-14-13(11)9(2)17-19(14)8-12(20)21/h4-7H,3,8H2,1-2H3,(H,20,21)
• InChI Key: AUJTVKTUBYKDCG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)C2=C3C(=NN(C3=NC=C2)CC(=O)O)C
• Molecular Formula: C14H15N5O2
• Molecular Weight: 285.30 g/mol

Description

“[4-(1-ethyl-1H-pyrazol-4-yl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid” is a chemical compound with the molecular formula C14H15N5O2. It has an average mass of 285.301 Da and a monoisotopic mass of 285.122589 Da.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It also contains an acetic acid group.

Physical And Chemical Properties Analysis

This compound has a density of 1.4±0.1 g/cm3, a boiling point of 568.3±50.0 °C at 760 mmHg, and a flash point of 297.5±30.1 °C. It has 7 H bond acceptors, 1 H bond donor, and 4 freely rotating bonds. Its ACD/LogP is 0.99, and its ACD/LogD (pH 7.4) is -2.27. The polar surface area is 86 Å2.

Scientific Research Applications

Synthetic Intermediates

Pyrazole-containing compounds, such as the one , are influential families of N-heterocycles due to their proven applicability and versatility as synthetic intermediates in preparing relevant chemicals in biological, physical-chemical, material science, and industrial fields.

Biological Activities

These compounds have demonstrated significant pharmacological activity. .

Antiviral Activity

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Anti-Inflammatory Properties

The compound has potential anti-inflammatory properties. .

Anticancer Properties

These compounds have shown potential anticancer properties. .

Antimalarial Properties

The compound has potential antimalarial properties. .

Industrial Applications

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Material Science Applications

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Mechanism of Action

Target of Action

The primary targets of this compound are yet to be identified. It is known that pyrazole-containing compounds, which include this compound, are influential families of n-heterocycles due to their proven applicability and versatility as synthetic intermediates in preparing relevant chemicals in biological, physical-chemical, material science, and industrial fields .

Mode of Action

It is known that pyrazole derivatives can act as weak bases or acids, with possible strength highly dependent on the nature of their substituent groups . The other three positions in the ring permit structural variants starting from the appropriate precursors or using post-functionalization reactions once the pyrazole ring is formed .

Biochemical Pathways

It is known that indole derivatives, which are structurally similar to this compound, possess various biological activities, ie, antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Result of Action

It is known that pyrazole derivatives have diverse and valuable synthetical, biological, and photophysical properties .